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Compound of Interest

Compound Name: Phosphorane, trihydroxy-

Cat. No.: B078027

Disclaimer: Specific safety data for "Phosphorane, trihydroxy-" is not readily available. The
following guidance is based on the closely related and well-documented organophosphorus
compound, Triphenylphosphine, and should be considered as a proxy. Researchers must
conduct a thorough hazard assessment and consult their institution's safety office before
handling any new chemical.

This guide provides essential, immediate safety and logistical information for handling
organophosphorus compounds, with a focus on operational and disposal plans. It is intended
for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The following table summarizes key quantitative data for Triphenylphosphine, which can serve
as a reference point for understanding the physical properties of similar organophosphorus
compounds.
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Property Value Citations

o 78.5-81.5°C/173.3- 178.7
Melting Point o [1]

377°C/710.6 °F @ 760

Boiling Point [1]
mmHg

Flash Point 181 °C/357.8 °F [1]

Vapor Pressure 5 mmHg @ 20 °C [1]

Experimental Protocols: Safe Handling and Disposal
Engineering Controls

o Ventilation: Always work in a well-ventilated area.[2] A chemical fume hood is strongly
recommended to minimize inhalation exposure.[3]

o Safety Equipment: An eyewash station and a safety shower should be readily accessible in
the work area.[4]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles are mandatory.[3] A faceshield (minimum
8-inch) should be used for additional protection.[3][5]

 Skin Protection:
o Gloves: Wear compatible, chemical-resistant gloves.[3][5]
o Clothing: A lab coat or other protective clothing is required to prevent skin contact.[2]

o Respiratory Protection: If there is a risk of inhaling dust or vapors, a government-approved
respirator is necessary.[3]

Hygiene Measures

e Wash hands thoroughly after handling the substance.
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o Contaminated clothing should be removed immediately and washed before reuse.[6]

e Do not eat, drink, or smoke in the laboratory.

Step-by-Step Handling Procedure

» Preparation: Before handling, ensure all engineering controls are functioning correctly and all
necessary PPE is available and in good condition.

e Handling:
o Avoid creating dust.[5]
o Do not breathe in dust or vapors.[5]
o Prevent contact with skin, eyes, and clothing.[2]
e Storage:
o Keep containers tightly closed when not in use.[2][6]
o Store in a dry, cool, and well-ventilated place.[2][6]

o Store away from incompatible materials such as acids.[2]

Disposal Plan

» Waste Collection:
o Collect waste material in a suitable, closed container labeled for disposal.[5]
o Do not dispose of down the drain or into the environment.[2][7]

» Disposal Method: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, state, and federal regulations.[1][2]

Visualized Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of
organophosphorus compounds, from preparation to disposal.

Safe Handling Workflow for Organophosphorus Compounds
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Proceed when ready

Wear Appropriate PPE Verify Engineering Controls

After use or subsequent use If spill occurs

SpillEmergency

Storage After experiment/waste generation
9 P g Procedure

Contain and clean up

Disposal

End of Process

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b078027?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Organophosphorus Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
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phosphorane-trihydroxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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